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The Solubility of Imidazole

While data for the sodium salt is absent, the solubility profile of imidazole itself is well-documented and can

serve as a useful reference point, given its structural similarity. Imidazole is highly soluble in a range of polar

solvents [1] [2] [3].

The table below summarizes the key properties and solubility behavior of imidazole:

Property Description / Value

General Solubility Highly soluble in water and other polar solvents [1] [2]. Miscible with water [1].

Molecular Formula C₃H₄N₂ [1] [2]

Molar Mass 68.08 g/mol [1]

Appearance White or pale yellow solid [1] [2]

Dipole Moment ~3.61 D - 3.67 D [2] [3] (Indicates high polarity)

Key Factor Can form hydrogen bonds (both donor and acceptor) [3].

The high solubility of imidazole in polar solvents is primarily due to its high polarity (significant dipole

moment) and its ability to act as both a hydrogen bond donor and acceptor [3]. This allows for strong
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intermolecular interactions with protic solvents like water and methanol.

Experimental Methodology for Solubility Determination

Although not specific to sodium imidazole, one of the search results details a robust gravimetric method for

determining the solubility of imidazole, which can be adapted for your studies [4].

The experimental workflow for this method can be visualized as follows:
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1. Preparation

2. Equilibrium

Prepare double-jacketed flask
Maintain temp at ±0.1 K

3. Sampling & Analysis

Stir mixture continuously
to reach equilibrium

Withdraw saturated solution
Ensure no solid carry-over

Add excess solute
(imidazole) to solvent

Transfer to pre-weighed vessel
Evaporate solvent
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4. Data Correlation

Correlate data using
Apelblat or van't Hoff models

Weigh remaining solid
Calculate solubility

Click to download full resolution via product page

Experimental workflow for gravimetric solubility determination.

Here are the key steps and considerations for the protocol:

Apparatus: A double-jacketed flask is used, with temperature controlled by a circulating water bath
capable of maintaining stability within ±0.1 K [4].

Procedure:
An excess of the solid compound (imidazole, in the cited study) is added to the pure solvent or

binary mixture [4].
The mixture is stirred continuously at a constant temperature to reach solid-liquid equilibrium
[4].
After equilibrium is reached, a portion of the clear, saturated solution is withdrawn using a pre-

warmed syringe to avoid precipitation.
The sample is quickly transferred to a pre-weighed vessel. The solvent is evaporated, and the

mass of the remaining solute is measured to calculate the solubility [4].
Data Correlation: The experimental data is often correlated with thermodynamic models. The

Apelblat equation and the modified van't Hoff equation have shown excellent agreement with
imidazole solubility data for calculating thermodynamic functions of solution [4].

A Path Forward for Your Research

Given the lack of direct data, here are practical suggestions to obtain the information you need:
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Consult Specialized Databases: Search dedicated scientific databases like SciFinder or Reaxys,

which often contain more comprehensive physicochemical data than general web searches.
Empirical Determination: Consider performing the solubility measurement yourself. The gravimetric

protocol outlined above is a reliable and straightforward method.
Analogous Compounds: Look for solubility data on structurally similar ionic compounds, such as

sodium acetate in organic solvents (which is covered in one search result [5]), to infer potential
behavior patterns.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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